Cas no 1185134-32-0 (Methyl Imidazol-1-yl-acetate-d3)

• Product Name: Methyl Imidazol-1-yl-acetate-d3
• CAS No: 1185134-32-0
• MF: C₆H₈N₂O₂
• MW: 143.158406257629
• CID: 1061739
• PubChem ID: 45039824
• Update Time: 2025-05-20

Methyl Imidazol-1-yl-acetate-d3 Chemical and Physical Properties

Names and Identifiers

• Methyl Imidazol-1-yl-acetate-d3
• Methyl Imidazol-1-yl
• methyl 2-(2,4,5-trideuterioimidazol-1-yl)acetate
• 1185134-32-0
• DTXSID20662104
• Methyl [(~2~H_3_)-1H-imidazol-1-yl]acetate

• Inchi： 1S/C6H8N2O2/c1-10-6(9)4-8-3-2-7-5-8/h2-3,5H,4H2,1H3/i2D,3D,5D
• InChI Key： MENQOXBTQWXPJA-UHQGOLLYSA-N
• SMILES： O(C)C(CN1C([2H])=NC([2H])=C1[2H])=O

Computed Properties

• Exact Mass: 143.07700
• Monoisotopic Mass: 143.077407740g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12000
• LogP: 0.05610

Additional information on Methyl Imidazol-1-yl-acetate-d3

Methyl Imidazol-1-yl-acetate-d3 (CAS No. 1185134-32-0): An Overview of Its Properties and Applications

Methyl Imidazol-1-yl-acetate-d3 (CAS No. 1185134-32-0) is a deuterated compound that has gained significant attention in the fields of chemical biology and pharmaceutical research. This compound is a deuterated derivative of methyl imidazol-1-yl-acetate, where the hydrogen atoms in the acetate group have been replaced with deuterium atoms. The introduction of deuterium atoms can significantly alter the physical and chemical properties of the molecule, making it a valuable tool in various scientific applications.

The primary advantage of using Methyl Imidazol-1-yl-acetate-d3 lies in its enhanced stability and reduced metabolic degradation compared to its non-deuterated counterpart. This property is particularly useful in the study of metabolic pathways, where the compound can be used as a stable tracer to track the fate of specific molecules within biological systems. Recent studies have shown that deuterated compounds like Methyl Imidazol-1-yl-acetate-d3 can provide valuable insights into the mechanisms of drug metabolism and bioavailability, which are crucial for drug development and optimization.

In the context of pharmaceutical research, Methyl Imidazol-1-yl-acetate-d3 has been utilized in the development of novel therapeutic agents. The compound's unique structure and properties make it an ideal candidate for use in prodrug strategies, where it can be designed to release an active drug molecule under specific physiological conditions. This approach can enhance the efficacy and safety of drug delivery, reducing potential side effects and improving patient outcomes.

Furthermore, Methyl Imidazol-1-yl-acetate-d3 has found applications in nuclear magnetic resonance (NMR) spectroscopy, a powerful analytical technique used to determine the structure and dynamics of molecules. The presence of deuterium atoms in the compound provides distinct NMR signals that can be easily distinguished from those of hydrogen atoms, facilitating more accurate and detailed structural analysis. This is particularly useful in the study of complex biomolecules such as proteins and nucleic acids, where precise structural information is essential for understanding their function and interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl Imidazol-1-yl-acetate-d3 with high purity and yield. Various synthetic routes have been developed, including catalytic deuteration methods that offer improved selectivity and scalability. These advancements have made it possible to produce large quantities of the compound for both research and industrial applications.

In addition to its use in research, Methyl Imidazol-1-yl-acetate-d3 has potential applications in diagnostic imaging. Deuterated compounds can be used as contrast agents in magnetic resonance imaging (MRI) to enhance image quality and provide more detailed information about tissue structure and function. This application is particularly relevant in medical diagnostics, where accurate imaging is critical for early detection and treatment planning.

The environmental impact of using deuterated compounds like Methyl Imidazol-1-yl-acetate-d3 is also an important consideration. Studies have shown that these compounds are generally biodegradable and do not pose significant environmental risks when used responsibly. However, it is essential to follow best practices for handling and disposal to minimize any potential adverse effects.

In conclusion, Methyl Imidazol-1-yl-acetate-d3 (CAS No. 1185134-32-0) is a versatile compound with a wide range of applications in chemical biology, pharmaceutical research, analytical chemistry, and diagnostic imaging. Its unique properties make it an invaluable tool for advancing our understanding of complex biological systems and developing innovative therapeutic strategies. As research continues to uncover new uses for this compound, its importance in various scientific fields is likely to grow even further.